Cas no 1245924-75-7 (4,5,6-Trifluorobenzo[c][1,2,5]thiadiazole)
1245924-75-7 structure
Product Name:4,5,6-Trifluorobenzo[c][1,2,5]thiadiazole
CAS No:1245924-75-7
MF:C6HF3N2S
MW:190.145749807358
CID:3036359
PubChem ID:139035986
Update Time:2025-04-21
4,5,6-Trifluorobenzo[c][1,2,5]thiadiazole Chemical and Physical Properties
Names and Identifiers
-
- 4,5,6-Trifluorobenzo[c][1,2,5]thiadiazole
- 1245924-75-7
- 2,1,3-Benzothiadiazole,4,5,6-trifluoro-
-
- Inchi: 1S/C6HF3N2S/c7-2-1-3-6(11-12-10-3)5(9)4(2)8/h1H
- InChI Key: UBQCYQZYXLDHCO-UHFFFAOYSA-N
- SMILES: S1N=C2C=C(C(=C(C2=N1)F)F)F
Computed Properties
- Exact Mass: 189.98125370Da
- Monoisotopic Mass: 189.98125370Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 54Ų
4,5,6-Trifluorobenzo[c][1,2,5]thiadiazole Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
1245924-75-7 (4,5,6-Trifluorobenzo[c][1,2,5]thiadiazole) Related Products
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